4'-Piperidinomethyl-3-trifluoromethylbenzophenone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4’-Piperidinomethyl-3-trifluoromethylbenzophenone, also known as PMTFB, is a synthetic compound that belongs to the class of benzophenone derivatives. It has gained significant attention in the scientific community due to its potential therapeutic and industrial applications. The compound has a molecular weight of 347.38 .
Molecular Structure Analysis
The molecular formula of 4’-Piperidinomethyl-3-trifluoromethylbenzophenone is C20H20F3NO . The InChI code for the compound is 1S/C20H20F3NO/c21-20(22,23)18-9-7-16(8-10-18)19(25)17-6-4-5-15(13-17)14-24-11-2-1-3-12-24/h4-10,13H,1-3,11-12,14H2 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 347.38 . Its IUPAC name is [3-(1-piperidinylmethyl)phenyl][4-(trifluoromethyl)phenyl]methanone . More detailed physical and chemical properties might be available in specialized chemical databases.Scientific Research Applications
Thermal and Photooxidative Behavior in Polyolefins : A study by Allen et al. (1993) explored the effects of 4-substituted butoxy-4-amino-2,2,6,6-tetramethylpiperidinyl groups on thermal and photostabilizing actions in polyolefins, comparing it with 2-hydroxy-4-n-octoxybenzophenone. The study found that these stabilizers exhibit effective thermal and light stabilization in polyolefin systems, indicating their potential in enhancing material durability (Allen et al., 1993).
Influence on Estrogen Receptor Modulators : Palkowitz et al. (1997) discovered that certain compounds, including those with a 1-piperidinyl ethoxy group, showed significant estrogen antagonist potency in vitro and in vivo. This indicates its potential application in the development of selective estrogen receptor modulators (SERMs), which can have therapeutic implications (Palkowitz et al., 1997).
Role in Histamine H3 Antagonist Development : Dvorak et al. (2005) synthesized series of 4-(1-alkyl-piperidin-4-yloxy)-benzonitriles and benzylamines as potent H3 antagonists. Their research indicates the potential of these compounds in the development of medications targeting histamine H3 receptors (Dvorak et al., 2005).
Kemp Elimination Reaction in Ionic Liquids : A study by D’Anna et al. (2009) investigated the Kemp elimination reaction in various ionic liquids, including those with piperidinium and other cations. This research provides insights into the role of ionic liquids in facilitating certain chemical reactions (D’Anna et al., 2009).
Synthesis of Radiolabeled Probes for σ-1 Receptors : Waterhouse et al. (1997) synthesized halogenated 4-(phenoxymethyl)piperidines as potential δ receptor ligands, studying their affinity and selectivity for σ-1 and σ-2 receptors. This research is significant for developing radiolabeled probes for studying σ receptors (Waterhouse et al., 1997).
Photothermal Antioxidant Behavior in Polymers : Allen et al. (1992) examined the photothermal antioxidant behavior of 4-substituted alicyclic amino-2-hydroxybenzophenone stabilizers in polypropylene and high-density polyethylene films. This study is relevant for understanding the stabilization of polymers against thermal and oxidative degradation (Allen et al., 1992).
Mechanism of Action
The mechanism of action of 4’-Piperidinomethyl-3-trifluoromethylbenzophenone is not specified in the search results. Its potential therapeutic and industrial applications suggest that it may interact with biological systems in a meaningful way.
properties
IUPAC Name |
[4-(piperidin-1-ylmethyl)phenyl]-[3-(trifluoromethyl)phenyl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20F3NO/c21-20(22,23)18-6-4-5-17(13-18)19(25)16-9-7-15(8-10-16)14-24-11-2-1-3-12-24/h4-10,13H,1-3,11-12,14H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDDYZBNTBMCOCX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=CC=C(C=C2)C(=O)C3=CC(=CC=C3)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20F3NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20642704 |
Source
|
Record name | {4-[(Piperidin-1-yl)methyl]phenyl}[3-(trifluoromethyl)phenyl]methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20642704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
347.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898775-35-4 |
Source
|
Record name | Methanone, [4-(1-piperidinylmethyl)phenyl][3-(trifluoromethyl)phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898775-35-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | {4-[(Piperidin-1-yl)methyl]phenyl}[3-(trifluoromethyl)phenyl]methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20642704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.